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Compound of Interest

Compound Name: Z-Ser-thr-ome
CAS No.: 7412-61-5
Cat. No.: B1390823
Get Quote
. J

Part 1: Structural Architecture & Physicochemical
Properties

Z-Ser-Thr-OMe is a protected dipeptide derivative widely utilized as a model substrate in
enzymatic kinetics (specifically for serine proteases and esterases) and as a pivotal
intermediate in the synthesis of complex glycopeptides. Its structure is defined by the N-
terminal Benzyloxycarbonyl (Z or Cbz) protecting group, the sequential arrangement of Serine
and Threonine residues, and a C-terminal Methyl Ester (OMe).

Chemical Identity[1][2]

* |[UPAC Name: Methyl (2S)-2-[[(2S)-2-(benzyloxycarbonylamino)-3-
hydroxypropanoyllamino]-3-hydroxybutanoate

¢ Molecular Formula:

[1]

e Molecular Weight: 354.36 g/mol
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e Sequence: Z-Ser-Thr-OMe (N-Cbz-Ser-Thr-OCH

Structural Components Analysis

The molecule is composed of four distinct functional modules, each serving a specific role in
chemical biology applications:

Component Chemical Structure Function/Property

N-Terminal Protection:

Prevents polymerization and
Z-Group (Cbz) mimics the hydrophobic pocket

interactions (P2/P3 sites) in

protease active sites.

Residue 1 (P1/P2): Provides a

primary hydroxyl group (
Serine (Ser)
-OH) for glycosylation or

phosphorylation studies.

Residue 2 (P1"): Provides a

secondary hydroxyl group (
Threonine (Thr)
-OH) and steric bulk via the

methyl group.

C-Terminal Modification:

Increases lipophilicity for cell
Methyl Ester (OMe) permeability and serves as a

chromogenic leaving group in

esterase assays.

Physicochemical Data Table
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Property Value /| Description

Physical State White to off-white crystalline powder

Soluble in DMSO, DMF, Methanol, Ethyl

Solubility ) )
Acetate; Sparingly soluble in water

] ] 115-118 °C (Typical range for Z-dipeptide
Melting Point
esters)

Ser-OH (~13), Thr-OH (~13) - Non-ionizable at

pKa (Side chains) ] ]
physiological pH

. Hygroscopic; Stable at -20°C. Ester bond
Stability _ _
susceptible to hydrolysis at pH > 8.0

Part 2: Synthesis Protocol (Solution Phase)

Core Directive: The synthesis of Z-Ser-Thr-OMe requires precise control to avoid O-acylation
of the unprotected hydroxyl side chains of Serine and Threonine. The following protocol utilizes
the Mixed Anhydride Method or Carbodiimide coupling (DCC/HOB) to ensure regioselectivity.

Reaction Logic

» Activation: The carboxyl group of Z-Ser-OH is activated to facilitate nucleophilic attack.

¢ Nucleophilic Attack: The free amine of H-Thr-OMe (generated in situ from the hydrochloride
salt) attacks the activated carbonyl.

» Protection: Side chain hydroxyls are generally left unprotected if mild coupling conditions are
used, but transient protection (e.g., t-Butyl) improves yield.

Step-by-Step Methodology

Reagents:
e Z-Ser-OH (1.0 eq)

e H-Thr-OMe-HCI (1.1 eq)
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EDCJ2]-HCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.1 eq)

HOBt (Hydroxybenzotriazole) (1.1 eq)

NMM (N-Methylmorpholine) (2.5 eq)

Solvent: Anhydrous DMF (Dimethylformamide)

Protocol:

Preparation: Dissolve Z-Ser-OH (10 mmol) and HOBt (11 mmol) in anhydrous DMF (30 mL)
at 0°C under nitrogen atmosphere.

e Activation: Add EDC-HCI (11 mmol) and stir for 15 minutes at 0°C. Why: This forms the O-
acylisourea active ester intermediate.

o Neutralization: In a separate vessel, dissolve H-Thr-OMe-HCI (11 mmol) in DMF (10 mL) and
add NMM (25 mmol) to liberate the free amine.

e Coupling: Add the H-Thr-OMe solution dropwise to the activated Z-Ser-OH mixture.
o Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours.
o Workup:

o Dilute with Ethyl Acetate (150 mL).

o Wash sequentially with: 5% citric acid (2x), saturated NaHCO

(2x), and brine (2x). Why: Citric acid removes unreacted amine/EDC; Bicarbonate
removes unreacted acid/HOBt.

 Purification: Dry organic layer over MgSO

, filter, and concentrate. Recrystallize from EtOAc/Hexane.

Synthesis Workflow Diagram
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Caption: Figure 1. Convergent synthesis pathway for Z-Ser-Thr-OMe using EDC/HOBt
coupling chemistry.

Part 3: Applications & Biological Relevance[1]
Protease Substrate Specificity

Z-Ser-Thr-OMe serves as a chromogenic or esterolytic substrate for serine proteases.

e Mechanism: Serine proteases (e.g., Chymotrypsin, Subtilisin) attack the C-terminal methyl
ester. The Z-group occupies the S2 subsite of the enzyme, positioning the scissile ester bond
in the catalytic triad.

o Readout: Hydrolysis releases Methanol and Z-Ser-Thr-OH. In pH-stat assays, the release of
the free acid is measured.

O-Glycosylation Model

The presence of adjacent hydroxyl groups on Ser and Thr makes this molecule an ideal
acceptor for studying GalNAc-transferase activity.

o Competitive Glycosylation: Researchers use this template to determine if an enzyme
preferentially glycosylates the Serine or Threonine residue.

 Structural Rigidity: The Z-group and Methyl ester limit conformational freedom, mimicking the
constraints of a protein backbone.

Structural Connectivity Diagram
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Caption: Figure 2. Structural connectivity of Z-Ser-Thr-OMe highlighting the peptide backbone
and reactive side chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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